Cas no 2229233-52-5 (3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine
• CAS No: 2229233-52-5
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 6589131
• PubChem ID: 165795572
• Update Time: 2025-07-22

3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine
• EN300-1983648
• 2229233-52-5

• Inchi： 1S/C9H13Cl2N3/c1-9(2,3-4-12)6-7(10)13-5-14-8(6)11/h5H,3-4,12H2,1-2H3
• InChI Key： NGHIXUOYLIOOJI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(C)(C)CCN

Computed Properties

• Exact Mass: 233.0486528g/mol
• Monoisotopic Mass: 233.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine

Introduction to 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine (CAS No. 2229233-52-5)

3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With the CAS number 2229233-52-5, this molecule has been extensively studied for its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The presence of both chloro and amine functional groups in its structure imparts diverse reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry.

The compound’s molecular structure consists of a 4,6-dichloropyrimidin-5-yl moiety linked to a 3-methylbutan-1-amine side chain. This bifunctional nature allows for versatile chemical modifications, enabling the design of complex molecules with tailored biological activities. In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways, and 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine has emerged as a promising candidate due to its structural features.

One of the most compelling aspects of this compound is its role in the development of anticancer agents. The pyrimidine core is a well-known scaffold in oncology research, with numerous drugs already on the market derived from similar structures. The chloro substituents on the pyrimidine ring enhance electrophilicity, facilitating further functionalization and allowing for the creation of molecules that can interact with biological targets such as kinases and other enzymes involved in cancer cell proliferation. Additionally, the amine group provides a nucleophilic site for reactions like coupling or condensation, expanding its synthetic utility.

Recent advancements in drug discovery technologies have highlighted the importance of 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine as a key intermediate. High-throughput screening (HTS) and computational modeling have been employed to identify derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that modifications to the 3-methylbutan-1-amine chain can significantly alter binding affinity and metabolic stability. These findings underscore the compound’s potential as a building block for next-generation therapeutics.

The pharmaceutical industry has also explored the use of this compound in antiviral research. Pyrimidine derivatives are known for their ability to interfere with viral replication cycles, particularly by inhibiting enzymes like reverse transcriptase or polymerase. The structural features of 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine make it an attractive candidate for designing inhibitors against RNA viruses, including those responsible for emerging infectious diseases. Preliminary studies have shown promising results in vitro, suggesting its efficacy in disrupting viral protein synthesis.

In addition to its therapeutic applications, this compound has found utility in agricultural chemistry. Certain derivatives exhibit herbicidal or fungicidal properties, making them valuable for crop protection. The ability to modify both the pyrimidine core and the amine side chain allows researchers to fine-tune biological activity against specific targets while minimizing environmental impact. Such developments align with global efforts to create sustainable agricultural practices without compromising yield or quality.

The synthetic pathways involving 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine are also noteworthy. Modern synthetic methods leverage catalytic processes and green chemistry principles to improve efficiency and reduce waste. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups with high selectivity. These innovations not only streamline production but also enhance scalability for industrial applications.

The regulatory landscape surrounding this compound is another critical consideration. While it is not classified as a hazardous or controlled substance under current guidelines, adherence to safety protocols remains essential during handling and synthesis. Manufacturers must ensure compliance with Good Manufacturing Practices (GMP) to guarantee consistency and purity across batches. Furthermore, environmental impact assessments are conducted to mitigate any potential ecological risks associated with its use.

Future research directions may focus on exploring novel derivatives of 3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine through combinatorial chemistry and library synthesis techniques. By generating diverse molecular libraries, scientists can accelerate the discovery process and identify compounds with superior pharmacokinetic profiles or reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality.

In conclusion,3-(4,6-dichloropyrimidin-5-yl)-3-methylbutan-1-amine (CAS No. 2229233-52-5) represents a versatile and multifaceted compound with broad applications across pharmaceuticals,agriculture, and synthetic chemistry. Its unique structural attributes continue to drive innovation in drug development,viral inhibition, and sustainable agriculture,underscoring its significance as a research tool and potential commercial product.